Cas no 64145-52-4 (Cyclopentanone, 3-ethoxy-)

Cyclopentanone, 3-ethoxy- structure
Cyclopentanone, 3-ethoxy- structure
Product Name:Cyclopentanone, 3-ethoxy-
CAS No:64145-52-4
MF:C7H12O2
MW:128.168982505798
CID:424878
PubChem ID:15050470
Update Time:2025-04-19

Cyclopentanone, 3-ethoxy- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanone, 3-ethoxy-
    • 3-ethoxycyclopentan-1-one
    • SCHEMBL3980699
    • AKOS018195704
    • 64145-52-4
    • 3-Ethoxycyclopentanone
    • DTXSID80567560
    • Inchi: 1S/C7H12O2/c1-2-9-7-4-3-6(8)5-7/h7H,2-5H2,1H3
    • InChI Key: UAFTUQCCPRMUPP-UHFFFAOYSA-N
    • SMILES: O(CC)C1CC(CC1)=O

Computed Properties

  • Exact Mass: 128.08376
  • Monoisotopic Mass: 128.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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